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Introduction to NW16 Flanges in Mass Spectrometry
NW16 (also known as KF16 or QF16) flanges are a type of quick-release vacuum fitting

essential for constructing and maintaining the vacuum systems of mass spectrometers.[1]

These flanges are indispensable in environments where frequent and rapid assembly and

disassembly of vacuum components are necessary, such as in research and development

laboratories.[1][2] Their design, which consists of two symmetrical flanges, a centering ring with

an elastomeric O-ring, and a clamp, allows for quick and tool-free connections.[1][3] This is

particularly advantageous for connecting foreline pumps, vacuum gauges, and sample

introduction ports to the main mass spectrometer chamber.

NW16 flanges are typically used in the foreline (roughing) and high-vacuum sections of a mass

spectrometer's vacuum system, capable of maintaining pressures down to approximately

1x10⁻⁸ mbar.[3] While suitable for many high-vacuum applications, for ultra-high vacuum

(UHV) requirements, ConFlat (CF) flanges with metal gaskets are the preferred choice due to

their lower outgassing rates and ability to withstand high bakeout temperatures.[1][2]

Quantitative Data on NW16 Flange Components
The performance of an NW16 flange connection is critically dependent on the choice of O-ring

material. The following tables summarize key quantitative data for common O-ring materials

used with NW16 flanges in mass spectrometry applications.
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Table 1: O-Ring Material Properties and Vacuum Suitability

Material Common Name
Temperature Range
(°C)

General Notes

Fluoroelastomer

(FKM)
Viton® -20 to 204

Excellent temperature

and chemical

resistance with low

outgassing rates. The

most common choice

for high-vacuum

applications.[4]

Nitrile Butadiene

Rubber (NBR)
Buna-N -40 to 121

Good for general

purpose applications

with resistance to oils

and fuels, but has

higher outgassing

rates than FKM.[4]

Silicone (VMQ) Silicone -60 to 232

Excellent temperature

range but has poor

abrasion resistance

and higher

permeability than

FKM.[4][5]

Perfluoroelastomer

(FFKM)
Kalrez® up to 316

Offers the best high-

temperature

performance and

chemical resistance,

but at a significantly

higher cost.[5]

Table 2: Outgassing and Permeability Data for Common O-Ring Materials
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Material
Total Mass Loss
(TML) (%) after 336
hrs vacuum

Helium Permeation
Rate (10⁻⁸
sccm·cm/sec·cm²·a
tm)

Water Vapor
Permeation Rate
(10⁻⁸
sccm·cm/sec·cm²·a
tm)

FKM (Viton®) ~0.5 - 1.0 9 - 22 40

NBR (Buna-N) ~2.0 - 5.0 8 760

Silicone ~0.5 - 1.5 250 8000

Data compiled from various sources. Actual values can vary based on compound formulation

and supplier.

Experimental Protocols
Protocol for Assembling an NW16 Flange Connection
Proper assembly of NW16 flanges is crucial for achieving a leak-tight seal and maintaining the

integrity of the mass spectrometer's vacuum system.

Materials:

Two clean, undamaged NW16 flanges

One NW16 centering ring with a properly sized and material-compatible O-ring

One NW16 clamp (wing-nut or toggle style)

Lint-free wipes

Isopropyl alcohol or acetone

Procedure:

Inspection: Before assembly, visually inspect the sealing surfaces of both flanges for any

scratches, nicks, or contamination. Any surface imperfection can compromise the vacuum

seal.
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Cleaning: Wear clean, lint-free gloves. Thoroughly clean the flange sealing surfaces and the

centering ring with a lint-free wipe dampened with isopropyl alcohol or acetone. Allow the

solvent to fully evaporate.

O-ring Placement: Place the O-ring into the groove of the centering ring. Ensure the O-ring is

properly seated and not twisted.

Assembly: Place the centering ring with the O-ring between the two NW16 flanges. The

centering ring will align the two flanges.

Clamping: Place the clamp over the two flanges and tighten it. For wing-nut clamps, tighten

until it is finger-tight, then turn an additional quarter to half turn. Do not overtighten, as this

can damage the O-ring and the flanges. For toggle clamps, ensure the lever is fully engaged.

Verification: After assembly, proceed with a leak test to verify the integrity of the seal.

Protocol for Leak Testing an NW16 Flanged Connection
A leak test should be performed after any new connection is made or if a leak is suspected in

the vacuum system.

Materials:

Mass spectrometer with a stable vacuum reading

A can of compressed dusting gas (containing a tracer gas like tetrafluoroethane) or a small

bottle of argon with a regulator and a fine-tipped nozzle.

The mass spectrometer's tuning software capable of monitoring specific m/z values in real-

time.

Procedure:

Establish a Stable Baseline: Evacuate the mass spectrometer to its normal operating

pressure. In the manual tuning mode of the software, monitor the background signals for

common air and water peaks (e.g., m/z 18, 28, 32, and 44).
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Select a Tracer Ion: If using a dusting gas containing tetrafluoroethane, monitor for a

characteristic fragment ion, such as m/z 69. If using argon, monitor for m/z 40.

Apply Tracer Gas: Carefully and slowly spray a small amount of the tracer gas around the

suspected leak point (the NW16 flange connection). Start from the top of the connection and

work your way down.

Monitor for a Signal Increase: Observe the real-time signal for the selected tracer ion. A

sudden and significant increase in the signal indicates a leak at the location where the gas

was applied.

Pinpoint the Leak: If a leak is detected, you can often pinpoint its exact location by using a

finer nozzle to apply the tracer gas more precisely around the flange circumference.

Remediation: If a leak is confirmed, vent the system, disassemble the faulty connection,

inspect and clean the components, replace the O-ring if necessary, and reassemble. Repeat

the leak test to confirm the repair.

Visualizations
Mass Spectrometry Experimental Workflow
The following diagram illustrates a simplified workflow for a typical mass spectrometry

experiment, highlighting where NW16 flanges are commonly employed in the vacuum system.
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Caption: Workflow of a mass spectrometer, showing common NW16 flange applications.

Logical Workflow for Vacuum Leak Troubleshooting
This diagram outlines a logical approach to troubleshooting a vacuum leak in a mass

spectrometer system.
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Caption: A logical workflow for troubleshooting vacuum leaks in a mass spectrometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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